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Compound of Interest

Compound Name: Oleyl hydroxyethyl imidazoline

Cat. No.: B1609462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oleyl hydroxyethyl imidazoline is a versatile cationic surfactant with significant applications

in the oil and gas industry, primarily utilized as a corrosion inhibitor and emulsifier in pipeline

systems. Its molecular structure, featuring a hydrophilic imidazoline head and a long,

hydrophobic oleyl tail, allows it to form a protective film on metal surfaces, mitigating corrosion,

and to stabilize oil-water emulsions.

Application Notes
Oleyl hydroxyethyl imidazoline is a key component in protecting the integrity of oil and gas

pipelines.[1] Its primary function is to act as a corrosion inhibitor, safeguarding the metal from

corrosive agents present in the transported fluids, such as acids, salts, and moisture.[1] This

compound is effective in various harsh environments, including those containing CO2 and H2S.

[2]

The mechanism of corrosion inhibition involves the adsorption of the imidazoline molecules

onto the metal surface, forming a protective barrier.[1] This adsorption can occur through two

main processes:

Physisorption: This involves electrostatic attraction between the positively charged

protonated imidazoline molecules and the negatively charged metal surface.[2]
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Chemisorption: This is a stronger form of adsorption involving the formation of coordinate

bonds between the nitrogen atoms in the imidazoline ring and the iron atoms on the steel

surface.[2]

The long oleyl chains orient away from the metal surface, creating a hydrophobic layer that

repels water and prevents corrosive species from reaching the pipeline wall.[2] Beyond its anti-

corrosive properties, this imidazoline derivative also functions as an acid-stable emulsifier,

which is valuable in formulating lubricants and specialized cleaning agents.[1]

The effectiveness of oleyl hydroxyethyl imidazoline as a corrosion inhibitor is dependent on

its concentration. While low concentrations may offer incomplete protection due to the

formation of a porous film, optimal concentrations can achieve high inhibition efficiencies.[2][3]

Quantitative Data Summary
The following table summarizes the performance of oleyl hydroxyethyl imidazoline as a

corrosion inhibitor under various conditions as reported in the literature.
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efficiency
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Mixture of
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[3]

10 and 25 Not specified Not specified >99 - [4]

Experimental Protocols
The evaluation of oleyl hydroxyethyl imidazoline's performance as a corrosion inhibitor

involves simulating pipeline conditions in a laboratory setting.[5] The choice of methodology

often depends on the pipeline's operating conditions, particularly the wall shear stress (WSS).

[5]

1. Protocol for Corrosion Rate Measurement using Linear Polarization Resistance (LPR)

This electrochemical technique provides a rapid measurement of the general corrosion rate.

Apparatus: Potentiostat, electrochemical cell with a three-electrode setup (working electrode

made of pipeline steel, reference electrode, and counter electrode).

Procedure:
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Prepare the test solution to simulate the pipeline environment (e.g., 3% NaCl solution

saturated with H₂S).[3]

Place the steel working electrode in the test solution within the electrochemical cell.

Allow the open circuit potential (OCP) to stabilize.

Apply a small potential ramp (typically ±10-20 mV) around the OCP.

Measure the resulting current and calculate the polarization resistance (Rp).

The corrosion current density (icorr), and subsequently the corrosion rate, is inversely

proportional to Rp.

Repeat the measurement at various concentrations of oleyl hydroxyethyl imidazoline to

determine the inhibition efficiency.[3]

2. Protocol for Evaluating Film Persistency

This protocol assesses the stability and longevity of the protective inhibitor film.[6]

Procedure:

Expose a pre-weighed steel coupon to the inhibited test solution for a specific duration

(e.g., 1 hour) to allow for film formation.[6]

Remove the coupon and rinse it.

Immerse the coupon in a similar solution without the inhibitor.[6]

Measure the corrosion rate over time using a method like LPR or weight loss to determine

how long the protective film remains effective.[6]

3. Protocol for High-Shear Corrosion Testing (Rotating Cage Method)

This method is suitable for simulating the hydrodynamic conditions in pipelines with moderate

to high wall shear stress (20-200 Pa).[5]
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Apparatus: Rotating cage apparatus, test vessel, steel coupons.

Procedure:

Mount pre-weighed steel coupons onto the rotating cage.

Immerse the rotating cage in the test solution containing the desired concentration of oleyl
hydroxyethyl imidazoline.

Rotate the cage at a specific speed to achieve the target wall shear stress.

Maintain the test conditions (temperature, pressure, fluid composition) for the duration of

the experiment.

After the test, remove the coupons, clean them, and determine the weight loss to calculate

the corrosion rate.

Visualizations
Caption: Mechanism of corrosion inhibition by oleyl hydroxyethyl imidazoline.
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Caption: Workflow for evaluating corrosion inhibitor performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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